2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-(4-bromophenyl)-6-chloro-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H7BrClNO2/c15-9-3-1-8(2-4-9)13-17-12-6-5-10(16)7-11(12)14(18)19-13/h1-7H
• InChI Key: XFDDHIVWAHQWCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(C=C(C=C3)Cl)C(=O)O2)Br
• Molecular Formula: C14H7BrClNO2
• Molecular Weight: 336.57 g/mol

Description

2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as BCA or 4-bromo-6-chloro-3H-benzo[d][1,3]oxazin-4-one. This compound has been studied extensively due to its potential use in various fields such as medicinal chemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). Additionally, it has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and leukotrienes, which are involved in inflammation. Additionally, it has been reported to induce the expression of p53, a tumor suppressor protein, in cancer cells.

Advantages and Limitations for Lab Experiments

2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, it exhibits potent biological activities, making it an attractive candidate for further research. However, the compound has some limitations, such as its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one. One potential direction is to synthesize and study new derivatives of the compound to improve its pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential use in the treatment of various diseases. Finally, more studies are needed to determine the toxicity and safety of the compound for use in humans.
Conclusion:
In conclusion, 2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one is a chemical compound that has gained significant attention in the field of scientific research. It has potential use in various fields such as medicinal chemistry, pharmacology, and materials science. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one involves the condensation of 4-bromoaniline with salicylic acid in the presence of phosphorus oxychloride. The resulting product is then treated with chlorosulfonic acid, followed by neutralization with sodium hydroxide to yield 2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one. This synthesis method has been optimized and modified by various researchers to improve the yield and purity of the final product.

Scientific Research Applications

2-(4-bromophenyl)-6-chloro-4H-3,1-benzoxazin-4-one has been extensively studied for its potential use in medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. Researchers have synthesized various derivatives of this compound to improve its pharmacological properties and increase its efficacy as a therapeutic agent.